5-Methoxy-1-benzofuran-2-carboxamide

• IUPAC Name: 5-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C10H9NO3/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5H,1H3,(H2,11,12)
• InChI Key: UQJXLYGQJFMRFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=C2)C(=O)N
• Molecular Formula: C10H9NO3
• DSSTOX Substance ID: DTXSID50377633
• Molecular Weight: 191.18 g/mol
• CAS RN: 35351-22-5

Description

• 5-Methoxy-1-benzofuran-2-carboxamide is a heterocyclic compound with a benzofuran ring structure.


• It is found naturally in plants and can also be synthesized.


• Benzofuran derivatives have shown various biological activities, including anticancer properties.

Synthesis Analysis

• The synthesis of benzofuran derivatives involves reactions with substituted N-(4-aminophenyl)-1-benzofuran-2-carboxamide and aromatic sulfonyl chlorides.


• Characterization methods include FT-IR, 1H-NMR, elemental analysis, and mass spectroscopy.

Molecular Structure Analysis

• The chemical structure consists of fused benzene and furan rings.


• Specific substitutions on the benzofuran ring can impact biological activity.

Chemical Reactions Analysis

• Halogenated derivatives of benzofuran have shown anticancer activity.


• Derivative 5-(4-bromo-N-(4-bromobenzyl) phenylsulfonamido)-3-methyl-N-(1-methylpiperidin-4-yl) benzofuran-2-carboxamide exhibited significant antiproliferative activity.

Physical And Chemical Properties Analysis

• Unfortunately, specific physical and chemical properties for this compound were not retrieved.

Scientific Research Applications

• Anticancer Therapeutic Potential

  • Field : Medical and Pharmaceutical Research.
  • Application : Benzofuran derivatives have shown extraordinary inhibitory potency against a panel of human cancer cell lines.
  • Methods : The specific methods of application or experimental procedures vary depending on the specific benzofuran derivative and the type of cancer cell line being studied.
  • Results : Many of the described benzofurans are promising candidates for development as anticancer agents based on their outstanding inhibitory potency against a panel of human cancer cells.

• Antibacterial Activity

  • Field : Microbiology.
  • Application : Some benzofuran compounds have shown strong antibacterial activities.
  • Methods : The specific methods of application or experimental procedures would depend on the specific benzofuran derivative and the type of bacteria being studied.
  • Results : The results or outcomes obtained would also depend on the specific experiment, but the overall finding is that some benzofuran compounds have strong antibacterial activities.

• Anti-viral Activity

  • Field : Virology.
  • Application : Certain benzofuran compounds have anti-viral activities.
  • Methods : The specific methods of application or experimental procedures would depend on the specific benzofuran derivative and the type of virus being studied.
  • Results : The results or outcomes obtained would also depend on the specific experiment, but the overall finding is that certain benzofuran compounds have anti-viral activities.

• Anti-Hepatitis C Virus Activity

  • Field : Virology.
  • Application : A recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.
  • Methods : The specific methods of application or experimental procedures would depend on the specific benzofuran derivative and the type of virus being studied.
  • Results : The results or outcomes obtained would also depend on the specific experiment, but the overall finding is that certain benzofuran compounds have anti-hepatitis C virus activities.

• Antioxidative Activity

  • Field : Biochemistry.
  • Application : Some benzofuran compounds have antioxidative activities.
  • Methods : The specific methods of application or experimental procedures would depend on the specific benzofuran derivative and the type of oxidative stress being studied.
  • Results : The results or outcomes obtained would also depend on the specific experiment, but the overall finding is that some benzofuran compounds have antioxidative activities.

• Potential Cannabinoid Agonists

  • Field : Neuropharmacology.
  • Application : As part of a research programme targeting novel indole-like molecules as potential cannabinoid agonists, some benzofuran derivatives were synthesised.
  • Methods : The specific methods of application or experimental procedures would depend on the specific benzofuran derivative and the type of cannabinoid receptor being studied.
  • Results : The results or outcomes obtained would also depend on the specific experiment, but the overall finding is that certain benzofuran compounds have potential as cannabinoid agonists.

• Anti-Hypertensive Activity

  • Field : Cardiovascular Pharmacology.
  • Application : Benzofuran derivatives have shown potential effectiveness in chronic diseases such as hypertension.
  • Methods : The specific methods of application or experimental procedures would depend on the specific benzofuran derivative and the type of hypertension being studied.
  • Results : The results or outcomes obtained would also depend on the specific experiment, but the overall finding is that certain benzofuran compounds have anti-hypertensive activities.

• Neuroprotective Activity

  • Field : Neuropharmacology.
  • Application : Benzofuran exhibited potential effectiveness in neurodegenerative conditions.
  • Methods : The specific methods of application or experimental procedures would depend on the specific benzofuran derivative and the type of neurodegenerative condition being studied.
  • Results : The results or outcomes obtained would also depend on the specific experiment, but the overall finding is that certain benzofuran compounds have neuroprotective activities.

• Anti-Dyslipidemia Activity

  • Field : Endocrinology.
  • Application : Benzofuran derivatives have shown potential effectiveness in chronic diseases such as dyslipidemia.
  • Methods : The specific methods of application or experimental procedures would depend on the specific benzofuran derivative and the type of dyslipidemia being studied.
  • Results : The results or outcomes obtained would also depend on the specific experiment, but the overall finding is that certain benzofuran compounds have anti-dyslipidemia activities.

Safety And Hazards

• Safety information for this compound is not readily available.

Future Directions

• Further research should explore the compound’s potential as an anticancer agent.


• Investigate its pharmacokinetics, toxicity, and potential clinical applications.

Please note that the information provided here is based on available literature, and additional research may be necessary for a more comprehensive analysis. If you need further details or have any specific questions, feel free to ask!